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Introduction: The Strategic Value of Fluorination in
Modern Chemistry
In the landscape of contemporary drug discovery and materials science, the strategic

incorporation of fluorine atoms into molecular scaffolds is a paramount strategy for modulating

physicochemical and biological properties. The carbon-fluorine bond, with its exceptional

strength and the unique electronic signature it imparts, can profoundly influence metabolic

stability, lipophilicity, and intermolecular interactions.[1] Within the chemical toolkit available to

researchers, Pentafluorophenylboronic acid (CAS No. 1582-24-7) has emerged as a highly

versatile and powerful reagent, particularly for the construction of complex polyfluorinated

aromatic systems.[2]

This technical guide provides an in-depth exploration of Pentafluorophenylboronic acid, offering

field-proven insights into its properties, applications, and the methodologies for its effective

utilization. It is designed for researchers, scientists, and drug development professionals

seeking to leverage the unique attributes of this compound in their synthetic endeavors.

Core Properties of Pentafluorophenylboronic Acid
Pentafluorophenylboronic acid is a white to off-white crystalline powder.[3] Its key physical and

chemical properties are summarized in the table below, providing a quick reference for
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experimental design and safety considerations.

Property Value Source(s)

CAS Number 1582-24-7 [3][4][5]

Molecular Formula C₆H₂BF₅O₂ [3][4]

Molecular Weight 211.88 g/mol [3][4]

Melting Point 290 °C [3]

Appearance
White to almost white

crystalline powder
[3]

Solubility

Miscible with alcohols,

acetonitrile, and

dichloromethane. Soluble in

acetone, diethyl ether, and

DMF.

[6]

Storage Conditions

Store in an inert atmosphere,

in a freezer under -20°C.

Moisture sensitive.

[7]

Applications in Drug Development and Material
Science
The pentafluorophenyl moiety is a critical pharmacophore in numerous biologically active

compounds. Its incorporation can enhance metabolic stability by blocking sites susceptible to

oxidative degradation, and its strong electron-withdrawing nature can modulate the pKa of

neighboring functional groups, thereby influencing drug-receptor interactions.[1] Consequently,

Pentafluorophenylboronic acid serves as a key intermediate in the synthesis of pharmaceutical

compounds, particularly in the development of targeted therapies for cancer and other

diseases.[2][8]

Beyond pharmaceuticals, this reagent is instrumental in the creation of advanced materials.

The resulting polyfluorinated biphenyls are precursors to polymers and coatings with enhanced

chemical stability and resistance to degradation.[2] Furthermore, its unique electronic
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properties are leveraged in the development of chemical sensors for the detection of

biomolecules, offering valuable tools for diagnostics and environmental monitoring.[2]

The Suzuki-Miyaura Coupling: A Mechanistic
Overview
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis for

the formation of carbon-carbon bonds. The generalized catalytic cycle, which involves a

palladium catalyst, is depicted below. The reaction of Pentafluorophenylboronic acid presents

unique challenges due to its electronic properties, often requiring modified conditions for

successful coupling.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemimpex.com/products/40396
https://pmc.ncbi.nlm.nih.gov/articles/PMC5746848/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L₂
(Active Catalyst)
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Reaction Preparation
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Workup & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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